2-Chloro-3,5-dimethoxybenzaldehyde

• IUPAC Name: 2-chloro-3,5-dimethoxybenzaldehyde
• InChI: InChI=1S/C9H9ClO3/c1-12-7-3-6(5-11)9(10)8(4-7)13-2/h3-5H,1-2H3
• InChI Key: JPJIOMGWCSACCJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)Cl)C=O
• Molecular Formula: C9H9ClO3
• DSSTOX Substance ID: DTXSID10592027
• Molecular Weight: 200.62 g/mol
• CAS RN: 112641-63-1

Description

Physical And Chemical Properties Analysis

• Melting Point : The compound’s melting point is approximately :

Scientific Research Applications

Hydrogen-Bonded Supramolecular Structures

2-Chloro-3,5-dimethoxybenzaldehyde has been utilized in the study of hydrogen-bonded supramolecular structures. For instance, compounds such as 2,3-dimethoxybenzaldehyde isonicotinoylhydrazone and 3,4,5-trimethoxybenzaldehyde isonicotinoylhydrazone have been explored for their ability to form complex structures through a combination of hydrogen bonds, creating one, two, and three-dimensional frameworks (Peralta et al., 2007).

Non-Linear Optical Properties and Thermodynamics

The compound's ultraviolet absorption spectrum has been examined in various solvents, revealing insights into its non-linear optical properties and thermodynamic functions. These studies contribute to understanding the compound's behavior in different environmental conditions and its potential applications in materials science (Kumar et al., 2015).

Exo-Endo Isomerism and Structural Analysis

Research on 2,5-dimethoxybenzaldehyde has provided insights into exo-endo isomerism, offering a deeper understanding of the compound's favored conformers and their binding abilities. Such studies are crucial for drug design and molecular engineering, where the isomeric form can significantly influence biological activity and material properties (Al‐Zaqri et al., 2020).

Vibrational Modes and Dimerization Studies

Investigations into the vibrational modes and dimerization of chloro- and hydroxy-substituted benzaldehydes, closely related to 2-Chloro-3,5-dimethoxybenzaldehyde, have shed light on their molecular interactions. Such studies are fundamental in spectroscopy and molecular dynamics, aiding in the characterization of chemical compounds (Yenagi et al., 2010).

Synthetic Methods and Catalysis

Research has also focused on developing new synthetic methods for producing derivatives of 2-Chloro-3,5-dimethoxybenzaldehyde. These methods involve catalytic processes and reductive alkylation, contributing to the field of synthetic organic chemistry and enabling the production of valuable intermediates for further chemical transformations (Azzena et al., 1990).

Synthesis routes and methods

Procedure details

To a suspension of Dess-Martin periodinane (1.38 g, 32.5 mmol) in CH2Cl2 (120 mL) was added tert-butanol (3.05 mL, 32.5 mmol). After stirring for 15 min, a sol. of 2-chloro-3,5-dimethoxybenzyl alcohol (H. Newman, R. B. Angier, J. Org. Chem., 1966, 31, 1462-1464, 5.06 g, 25.0 mmol) in CH2Cl2 (20 mL) was added. After stirring for 1 h, EtOAc (200 mL) was added and the mixture was washed with aq. 1M NaOH. The org. phase was evaporated, and the crude product was dissolved again in EtOAc (200 mL), and washed successively with aq. 1M NaOH (2×), water (2×) and brine. The org. phase was dried over Na2SO4, filtered, and the solvents were removed under reduced pressure. The aldehyde was used without further purification. LC-MS: tR=0.92 min.